1-[3-(2-Phenyl-quinazolin-4-ylamino)-phenyl]-ethanone

• Molecular Formula: C22H17N3O
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 1-[3-[(2-phenylquinazolin-4-yl)amino]phenyl]ethanone
• InChI: InChI=1S/C22H17N3O/c1-15(26)17-10-7-11-18(14-17)23-22-19-12-5-6-13-20(19)24-21(25-22)16-8-3-2-4-9-16/h2-14H,1H3,(H,23,24,25)
• InChI Key: IVEZQOPVGUKFEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4

Description

1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE is a compound belonging to the quinazoline family, which is known for its diverse pharmacological activities. Quinazoline derivatives have been extensively studied for their potential therapeutic applications, including antibacterial, antifungal, anticancer, and anti-inflammatory properties .

Preparation Methods

The synthesis of 1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2-phenylquinazolin-4-amine and 3-bromoacetophenone.

Reaction Conditions: The reaction between 2-phenylquinazolin-4-amine and 3-bromoacetophenone is carried out in the presence of a base such as potassium carbonate in a suitable solvent like dimethylformamide (DMF) under reflux conditions.

Industrial Production: Industrial production methods may involve optimization of reaction conditions to enhance yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding quinazoline derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced quinazoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted quinazoline derivatives.

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of other quinazoline derivatives with potential pharmacological activities.

Biology: It has been investigated for its antibacterial and antifungal properties, showing significant activity against various microbial strains.

Medicine: The compound exhibits promising anticancer activity by inhibiting tyrosine kinase receptors, which are overexpressed in several types of cancer.

Industry: It is used in the development of new drugs and therapeutic agents due to its diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE involves:

Molecular Targets: The compound targets tyrosine kinase receptors, which play a crucial role in cell signaling pathways involved in cell proliferation and survival.

Pathways Involved: By inhibiting these receptors, the compound disrupts the signaling pathways, leading to the inhibition of cancer cell growth and proliferation.

Comparison with Similar Compounds

1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE can be compared with other quinazoline derivatives:

Similar Compounds: Compounds such as erlotinib and gefitinib, which are also quinazoline derivatives, exhibit similar anticancer activities by targeting tyrosine kinase receptors.

Uniqueness: The unique structural features of 1-{3-[(2-PHENYLQUINAZOLIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE, such as the presence of the phenylquinazoline moiety, contribute to its distinct pharmacological profile and potential therapeutic applications.